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Compound of Interest

Compound Name: JH295 hydrate

cat. No.: B8118179

Technical Support Center: JH295 Hydrate

This guide provides researchers, scientists, and drug development professionals with
comprehensive information for the preparation and handling of fresh solutions of JH295
hydrate, a potent and irreversible Nek2 kinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is JH295 hydrate?

Al: JH295 hydrate is a potent, irreversible, and selective inhibitor of NIMA-related kinase 2
(Nek2), with an IC50 of 770 nM in biochemical assays.[1][2] It functions by irreversibly
alkylating the Cys22 residue of the Nek2 kinase.[1][3] In cellular assays, it has been shown to
inhibit wild-type Nek2 with an IC50 of approximately 1.3 pM.[1][4][5] The compound is also
referred to as oxindole propynamide 16.[3][6]

Q2: What is the recommended solvent for dissolving JH295 hydrate?

A2: The recommended solvent for creating stock solutions of JH295 hydrate is Dimethyl
sulfoxide (DMSO).

Q3: How should I prepare a stock solution of JH295 hydrate?

A3: A detailed, step-by-step protocol for preparing a stock solution is provided in the
"Experimental Protocols" section below. It is crucial to ensure the solid powder is completely
dissolved to achieve the desired concentration.
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Q4: How stable are solutions of JH295 hydrate?

A4: Solutions of JH295 hydrate are unstable and it is strongly recommended to use freshly
prepared solutions for experiments.[4] The propynamide structure of JH295 has a half-life of
approximately 60 minutes in the presence of 10 mM B-mercaptoethanol, indicating its reactivity.

[3]
Q5: What are the correct storage conditions for the solid compound and prepared solutions?

A5: The solid, powdered form of JH295 hydrate should be stored at -20°C. Once a stock
solution is prepared, it should be aliquoted into single-use volumes and stored at -20°C or
-80°C to minimize degradation from repeated freeze-thaw cycles.[5]

Q6: | noticed precipitation in my stock solution after thawing. What should | do?

AG6: If you observe precipitation after removing the stock solution from the freezer, you can
gently warm the vial to room temperature and vortex or sonicate until the precipitate is fully
redissolved. Always ensure the solution is clear before making further dilutions.

Q7: My JH295 hydrate solution has changed color. Is it still usable?

A7: The solid form of JH295 hydrate is a yellow to orange powder.[5] A significant change in
the color of the solution may indicate chemical degradation. Given the compound's instability in
solution, it is best to discard the discolored solution and prepare a fresh one to ensure the
integrity of your experimental results.
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Problem

Possible Cause Recommended Solution

JH295 hydrate powder will not
dissolve.

1. Ensure you are using high-
purity DMSO.2. Vortex or
sonicate the solution for
several minutes. Gentle

1. Incorrect solvent used.2. ] ]

o o ) warming can also aid

Insufficient mixing.3. Solution i i

) dissolution.3. Re-calculate

is supersaturated. o
your dilutions to ensure you
have not exceeded the
maximum solubility (see table

below).

Inconsistent experimental

results.

1. Always prepare solutions
fresh before each experiment.

[4] Avoid using stock solutions

1. Degradation of the that have been stored for an
compound.2. Inaccurate extended period or subjected
concentration. to multiple freeze-thaw cycles.

[5]2. Verify all calculations and
ensure the solid was weighed

accurately and fully dissolved.

No observable biological

activity.

1. Prepare a fresh stock
solution from the solid powder
immediately before the
] experiment.2. Review the
1. Inactive compound due to ] ]
] literature for effective
degradation.2. Incorrect ) ] -~
, concentrations in your specific

dosage or concentration. _
cell line or assay. JH295 has
been used in RPMI7951 cells
at concentrations ranging from

0.08-20 pM.[1][4]

Quantitative Data Summary
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Parameter Value Source

Appearance Yellow to orange solid powder [5]

Molecular Weight (non-

320.35 g/mol
hydrate)
IC50 (Biochemical) 770 nM [11[2]
IC50 (Cellular, RPMI7951

~1.3 uM [11[41[5]
cells)
Max Solubility in DMSO 32.03 mg/mL (100 mM)

Note: The molecular weight may vary slightly between batches due to the degree of hydration.
This will affect the solvent volumes required to prepare stock solutions.

Experimental Protocols

Methodology: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of JH295 hydrate.
Materials:

e JH295 hydrate (solid powder)

o Dimethyl sulfoxide (DMSO), anhydrous/biotechnology grade

o Calibrated analytical balance

» Microcentrifuge tubes or amber glass vials

e Pipettors and sterile tips

» Vortex mixer and/or sonicator

Procedure:
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o Safety First: Perform all steps in a well-ventilated area or chemical fume hood. Wear
appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and
gloves.

o Equilibration: Allow the vial of JH295 hydrate powder to warm to room temperature before
opening to prevent condensation of moisture.

e Weighing: Tare a sterile microcentrifuge tube or vial on the analytical balance. Carefully
weigh out the desired amount of JH295 hydrate. For example, to prepare 1 mL of a 10 mM
solution, weigh out 0.320 mg (using the non-hydrate MW of 320.35 for calculation).

o Calculation: Mass (mg) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
x 1000 (mg/g)

o Mass = 0.010 mol/L x 0.001 L x 320.35 g/mol x 1000 = 3.2035 mg for 1 mL

» Dissolution: Add the calculated volume of DMSO to the vial containing the JH295 hydrate
powder. For the example above, add 1 mL of DMSO.

e Mixing: Tightly cap the vial and vortex thoroughly. If the compound does not dissolve
completely, sonicate the vial for 5-10 minutes until the solution is clear and free of
particulates.

o Storage: For immediate use, proceed with dilutions. For storage, aliquot the stock solution
into single-use volumes in tightly sealed vials. Store at -20°C or -80°C.[5]

Visualized Workflow
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JH295 Hydrate Solution Preparation

Start: Equilibrate
JH295 Hydrate to RT

Weigh Solid
JH295 Hydrate

Add Anhydrous DMSO
to Weighed Solid

Vortex and/or Sonicate
Until Fully Dissolved

Visually Inspect for
Particulates

Aliquot into
Single-Use Vials

Store Aliquots
at -20°C or -80°C

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a fresh stock solution of JH295 hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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